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Compound of Interest

Compound Name: Rislenemdaz

Cat. No.: B10776263

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rislenemdaz, also known as CERC-301 or MK-0657, is a potent, selective, and orally
bioavailable antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the
GIuN2B subunit.[1][2][3] The NMDA receptor, a glutamate-gated ion channel, plays a critical
role in synaptic plasticity, learning, and memory.[4] Rislenemdaz binds with high affinity to the
GIuN2B subunit, thereby inhibiting the influx of calcium that is typically triggered by glutamate
binding.[1] This selective antagonism makes Rislenemdaz a valuable tool for investigating the
role of GIuN2B-containing NMDA receptors in various neurological and psychiatric conditions.
Its high selectivity minimizes off-target effects, which is a significant advantage in experimental
settings.

These application notes provide a comprehensive guide for the preparation, storage, and use
of Rislenemdaz stock solutions for in vitro cell culture experiments.

Physicochemical Properties and Solubility Data

Proper preparation of Rislenemdaz stock solutions is critical for ensuring experimental
accuracy and reproducibility. The following table summarizes the key physicochemical
properties and solubility data for Rislenemdaz.
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Property Value Reference
Synonyms CERC-301, MK-0657

CAS Number 808732-98-1 (free base)

Molecular Formula C19H23FN402

Molecular Weight 358.41 g/mol

Binding Affinity (Ki) 8.1 nM for GIuN2B

IC50 3.6 nM for GIuN2B

90 - 150 mg/mL (251.1 -

Solubility in DMSO
418.52 mM)

Storage (Powder) -20°C for up to 3 years

-80°C for 6 months; -20°C for 1

Storage (Stock Solution)
month

Experimental Protocols
Protocol 1: Preparation of a 10 mM Rislenemdaz Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Rislenemdaz in
Dimethyl Sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

Rislenemdaz powder (free base)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)
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o Calibrated pipettes and sterile tips

Procedure:

» Weighing the Compound: Accurately weigh the desired amount of Rislenemdaz powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.58 mg of Rislenemdaz.

o Calculation: 358.41 g/mol (MW) x 0.010 mol/L (10 mM) x 0.001 L (1 mL) =0.00358 g =
3.58 mg

e Adding Solvent: Add the calculated volume of sterile DMSO to the tube containing the
Rislenemdaz powder. For the example above, add 1 mL of DMSO.

e Dissolution:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15
minutes. Gentle warming to 37°C may also aid dissolution.

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

 Sterilization (Optional but Recommended): While DMSO is generally considered sterile, if
there are concerns about contamination, the stock solution can be sterilized by filtering
through a 0.22 pm syringe filter compatible with DMSO (e.g., PTFE). Be aware that this may
lead to some loss of the compound.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b10776263?utm_src=pdf-body
https://www.benchchem.com/product/b10776263?utm_src=pdf-body
https://www.benchchem.com/product/b10776263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:

Rislenemdaz stock solution (e.g., 10 mM in DMSO)

Pre-warmed (37°C) complete cell culture medium

Sterile conical tubes or microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the Rislenemdaz stock solution at
room temperature or in a 37°C water bath.

 Serial Dilution (Recommended): To minimize precipitation and ensure accurate final
concentrations, perform a serial dilution.

o First, prepare an intermediate dilution of the stock solution in fresh cell culture medium.
For example, to achieve a final concentration of 10 uM from a 10 mM stock, you could first
dilute the stock 1:100 (e.g., 2 pL of stock into 198 uL of medium) to create a 100 uM
intermediate solution.

o Vortex the intermediate solution gently.

 Final Dilution: Add the required volume of the intermediate solution to your cell culture plates
or flasks containing pre-warmed medium to reach the final desired concentration. For
instance, add 100 pL of the 100 uM intermediate solution to 900 pL of medium in a well to
achieve a final concentration of 10 pM.

» Important Considerations:
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o The final concentration of DMSO in the cell culture medium should typically be kept below
0.5% (v/v) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.

o To prevent precipitation, it is recommended to pre-warm both the stock solution and the
culture medium to 37°C before dilution. If precipitation occurs, ultrasonic heating may be
used to redissolve the compound.

Visualizations

Mechanism of Action: Rislenemdaz as a GIuN2B
Antagonist

Rislenemdaz selectively binds to the GIuUN2B subunit of the NMDA receptor. This action
allosterically inhibits the ion channel, preventing the influx of Ca2* that is normally mediated by
the binding of glutamate and a co-agonist (glycine or D-serine).
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Caption: Rislenemdaz selectively blocks the GIuN2B subunit of the NMDA receptor.

Experimental Workflow: From Powder to Cell-Based
Assay

This diagram illustrates the logical flow for preparing and using Rislenemdaz in a typical cell
culture experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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